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Compound of Interest

Compound Name: Dimethyl nitromalonate

CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of X-ray crystallography with other key

analytical techniques for the structural confirmation of dimethyl nitromalonate derivatives.

While a specific crystal structure for dimethyl nitromalonate is not publicly available, this

guide utilizes data from its close structural analog, diethyl nitromalonate, and a complex diethyl

malonate derivative for illustrative purposes. The objective is to offer a comparative overview of

the data obtained from each method and the experimental protocols involved, enabling

researchers to make informed decisions for structural elucidation.

Data Presentation: A Comparative Analysis
The following table summarizes the quantitative data that can be obtained from X-ray

crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS),

and Fourier-Transform Infrared (FTIR) spectroscopy for the structural analysis of a malonate

derivative.
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Analytical Technique Parameter

Example Data

(Diethyl 2-(3-oxoiso-

1,3-

dihydrobenzofuran-

1-ylidene)malonate)

Example Data

(Diethyl

Nitromalonate -

Predicted/Reported)

X-ray Crystallography Crystal System Monoclinic Not Available

Space Group P2₁/c Not Available

Unit Cell Dimensions

a = 9.8218 Å, b =

13.5571 Å, c =

19.7233 Å, β =

102.353°

Not Available

Bond Lengths (C-C)

1.489(2) Å and

1.507(1) Å in the

malonate fragment[1]

~1.53 Å

Bond Angles (O-C-O)

Not explicitly stated,

but derivable from CIF

data

~120°

NMR Spectroscopy ¹H Chemical Shift (δ)

1.38 (m, 6H), 4.39 (m,

4H), 7.72 (t, 1H), 7.80

(t, 1H), 7.99 (d, 1H),

8.65 (d, 1H) ppm[2]

~1.3 (t, 6H, -CH₃),

~4.3 (q, 4H, -CH₂-),

~5.5 (s, 1H, -

CH(NO₂)-) ppm

¹³C Chemical Shift (δ)

14.01, 14.04, 62.06,

62.18, 125.84, 126.11,

127.58, 132.93,

135.36 ppm[1]

~14 (-CH₃), ~63 (-

CH₂-), ~85 (-

CH(NO₂)-), ~163

(C=O) ppm

Mass Spectrometry Molecular Ion (m/z) 306.0790 (M+) 205.0586 (M+)[2]

Key Fragment Ions

(m/z)
Not explicitly detailed

159 (M-NO₂)+, 132

(M-COOEt)+, 86 (M-

2COOEt)+

FTIR Spectroscopy C=O Stretch (ν) ~1730-1750 cm⁻¹ ~1740 cm⁻¹
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NO₂ Stretch (ν) Not Applicable

~1560 cm⁻¹

(asymmetric), ~1350

cm⁻¹ (symmetric)

C-O Stretch (ν) ~1200-1300 cm⁻¹ ~1250 cm⁻¹

Experimental Protocols
Detailed methodologies for each of the key analytical techniques are provided below.

X-ray Crystallography
Single-crystal X-ray diffraction provides unambiguous three-dimensional structural information,

including bond lengths, bond angles, and stereochemistry.

Methodology:

Crystal Growth: High-quality single crystals of the dimethyl nitromalonate derivative are

grown. This is often the most challenging step and can be achieved through various methods

such as slow evaporation of a saturated solution, vapor diffusion, or cooling crystallization. A

range of solvents should be screened to find optimal conditions.

Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected

under a microscope and mounted on a goniometer head.

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of

monochromatic X-rays is directed at the crystal, which diffracts the X-rays into a unique

pattern of spots. The crystal is rotated to collect a complete dataset of diffraction intensities.

Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

Structure Solution and Refinement: The diffraction data is processed to determine the unit

cell dimensions and space group. The initial crystal structure is solved using direct methods

or Patterson methods. The structural model is then refined against the experimental data to

optimize the atomic positions, and thermal parameters.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the chemical environment, connectivity,

and stereochemistry of atoms within a molecule.

Methodology:

Sample Preparation: Approximately 5-10 mg of the purified dimethyl nitromalonate
derivative is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). A small

amount of a reference standard, such as tetramethylsilane (TMS), is added for chemical shift

calibration.

¹H NMR Spectroscopy: The sample is placed in the NMR spectrometer. A ¹H NMR spectrum

is acquired to determine the number of different types of protons, their chemical shifts

(indicating their electronic environment), their integration (relative number of protons), and

their splitting patterns (J-coupling, which gives information about neighboring protons).

¹³C NMR Spectroscopy: A ¹³C NMR spectrum is then acquired to determine the number of

different types of carbon atoms and their chemical environments.

2D NMR (Optional): For more complex structures, two-dimensional NMR experiments such

as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence),

and HMBC (Heteronuclear Multiple Bond Correlation) can be performed to establish the

connectivity between protons and carbons.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule, as well as structural information based on its fragmentation pattern.

Methodology:

Sample Introduction: A small amount of the sample is introduced into the mass spectrometer.

For volatile compounds, this can be via gas chromatography (GC-MS). For non-volatile

compounds, techniques like electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) are used, often coupled with liquid chromatography (LC-MS).

Ionization: The sample molecules are ionized in the ion source. Common ionization

techniques for small organic molecules include electron ionization (EI) and chemical
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ionization (CI).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight, or ion trap).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion intensity versus m/z. High-resolution mass spectrometry (HRMS) can provide

highly accurate mass measurements, allowing for the determination of the elemental

formula.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Methodology:

Sample Preparation: The sample can be prepared in several ways. For liquids, a thin film

can be placed between two salt plates (e.g., NaCl or KBr). For solids, a KBr pellet can be

made by grinding the sample with KBr powder and pressing it into a disk, or a Nujol mull can

be prepared. Attenuated Total Reflectance (ATR) is a common technique that requires

minimal sample preparation.

Background Spectrum: A background spectrum of the empty sample holder (or the pure

solvent) is recorded.

Sample Spectrum: The sample is placed in the FTIR spectrometer, and an infrared spectrum

is recorded. The instrument passes a beam of infrared radiation through the sample and

measures the amount of radiation absorbed at each frequency.

Data Analysis: The background spectrum is subtracted from the sample spectrum to produce

the final spectrum. The absorption bands in the spectrum are then correlated to specific

functional groups using correlation tables.

Visualization of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the typical workflows for

structural confirmation using X-ray crystallography and a combination of spectroscopic
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methods.
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Synthesis & Purification

X-ray Crystallography

Synthesis of Dimethyl
Nitromalonate Derivative

Purification
(e.g., Column Chromatography)

Crystal Growth

X-ray Data Collection

Structure Solution
& Refinement

3D Molecular Structure

Experimental workflow for structural confirmation by X-ray crystallography.
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Synthesis & Purification

Spectroscopic Analysis

Data Interpretation & Structure Elucidation

Synthesis of Dimethyl
Nitromalonate Derivative

Purification

NMR Spectroscopy
(¹H, ¹³C, 2D)

Mass Spectrometry
(HRMS) FTIR Spectroscopy

Combined Data
Interpretation

Proposed Structure

Integrated spectroscopic workflow for structural elucidation.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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